2-(3-(Dimethylamino)propyl)-1-(4-ethoxy-3-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[3-(dimethylamino)propyl]-1-(4-ethoxy-3-methoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C25H28N2O5/c1-5-31-19-12-11-16(15-20(19)30-4)22-21-23(28)17-9-6-7-10-18(17)32-24(21)25(29)27(22)14-8-13-26(2)3/h6-7,9-12,15,22H,5,8,13-14H2,1-4H3
• InChI Key: PDISTKGNIJDHEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CCCN(C)C)OC4=CC=CC=C4C3=O)OC
• Molecular Formula: C25H28N2O5
• Molecular Weight: 436.5 g/mol

Description

2-(3-(Dimethylamino)propyl)-1-(4-ethoxy-3-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C25H28N2O5 and its molecular weight is 436.508. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(Dimethylamino)propyl)-1-(4-ethoxy-3-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(Dimethylamino)propyl)-1-(4-ethoxy-3-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Routes : A study by Vydzhak and Panchishyn (2010) explores the synthesis of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones and their analogs. This research provides a method for obtaining a wide range of derivatives, which could be fundamental in understanding the synthesis processes related to the compound of interest (R. Vydzhak & S. Y. Panchishyn, 2010).

• Structural Analysis : Kumar et al. (2018) delve into the structural analysis of a diketopyrrolopyrrole derivative, which offers insights into the optoelectronic properties and stability for electronic devices. This analysis might be relevant for understanding the structural properties and stability of the compound (Amit Kumar et al., 2018).

Potential Applications

• Optoelectronic Materials : Wazzan and Irfan (2019) investigated the optoelectronic and charge transport properties of Pechmann dyes, indicating potential applications of related compounds in organic light-emitting diodes (OLEDs). These insights could suggest the compound's utility in the development of efficient materials for OLEDs (Nuha Wazzan & A. Irfan, 2019).

• Electron Transport Layers : A study by Hu et al. (2015) on the synthesis of a novel n-type conjugated polyelectrolyte highlights its application as an electron transport layer in polymer solar cells. Similar compounds, including the one of interest, may have applications in enhancing the efficiency of polymer solar cells (Lin Hu et al., 2015).

• Photoluminescent Polymers : Beyerlein and Tieke (2000) describe the synthesis of photoluminescent polymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) units. This research could imply the potential of structurally related compounds for use in electronic applications due to their photoluminescent properties (T. Beyerlein & B. Tieke, 2000).